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Compound of Interest

Compound Name: 1,3-PBIT dihydrobromide

Cat. No.: B1663030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-PBIT dihydrobromide, also known as S,S'-(1,3-Phenylenebis(1,2-

ethanediyl))bisisothiourea dihydrobromide, is a potent and selective inhibitor of inducible nitric

oxide synthase (iNOS).[1][2] Nitric oxide (NO) is a critical signaling molecule synthesized by

three isoforms of nitric oxide synthase (NOS): neuronal NOS (nNOS), endothelial NOS

(eNOS), and inducible NOS (iNOS).[1][2] 1,3-PBIT shows significant selectivity for iNOS,

making it a valuable tool for investigating the specific roles of iNOS in various physiological and

pathological processes, including inflammation and blood pressure regulation.[1][2]

This document provides detailed protocols for the preparation of 1,3-PBIT dihydrobromide
stock solutions for research applications.

Physicochemical Properties
A summary of the key physicochemical properties of 1,3-PBIT dihydrobromide is presented

below.
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Property Value Reference

CAS Number 200716-66-1 [1]

Molecular Formula C₁₂H₁₈N₄S₂ • 2HBr [1][3]

Molecular Weight 444.2 g/mol [1][3]

Appearance Crystalline solid [3]

Purity ≥98% [3]

Inhibitory Activity and Selectivity
1,3-PBIT dihydrobromide exhibits potent inhibition of iNOS with significantly lower affinity for

eNOS and nNOS.

Enzyme Target
Kᵢ (Inhibition
Constant)

Selectivity vs. iNOS Reference

Human iNOS 47 nM - [1][2][4]

Human nNOS 0.25 µM 5.3-fold [1][2][4]

Human eNOS 9 µM 190-fold [1][2]

Note: In whole-cell assays, such as with DLD-1 cells, the inhibitory concentration (IC₅₀) for

human iNOS was found to be 150 µM, which is suggested to be due to poor membrane

permeability.[1][2]

Solubility Data
Proper solubilization is critical for experimental accuracy. The solubility of 1,3-PBIT
dihydrobromide in common laboratory solvents is detailed below.
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Solvent Solubility Notes Reference

Water ≤100 mg/mL
High solubility in

aqueous solutions.
[1]

DMSO Soluble

While soluble, water is

the preferred solvent

for initial stock

preparation due to its

high solubility. DMSO

can be used if

required by the

experimental setup.

[4]

Experimental Protocols: Stock Solution Preparation
This section provides a detailed protocol for preparing aqueous stock solutions of 1,3-PBIT
dihydrobromide.

5.1. Materials

1,3-PBIT dihydrobromide powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Sterile conical tubes or vials

Vortex mixer

Pipettes and sterile filter tips

5.2. Protocol for Preparing a 10 mM Stock Solution

Aliquot the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of 1,3-PBIT dihydrobromide powder. For example,

weigh 5 mg of the compound.
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Calculate Solvent Volume: Use the following formula to determine the volume of solvent

needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For a 10 mM (0.010 mol/L) stock from 5 mg (0.005 g) of 1,3-PBIT dihydrobromide (MW =

444.2 g/mol ): Volume (L) = 0.005 g / (0.010 mol/L * 444.2 g/mol ) = 0.0011256 L = 1.1256

mL

Dissolution: Add the calculated volume (1.1256 mL) of sterile water to the tube containing the

compound.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. The solution should be clear.

Sterilization (Optional): If required for cell culture applications, sterilize the stock solution by

passing it through a 0.22 µm syringe filter into a new sterile tube.

Storage: Store the stock solution at -20°C for short-term use (1 month) or at -80°C for long-

term storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles by preparing smaller

working aliquots.

5.3. Stock Solution Concentration Table

The following table provides pre-calculated solvent volumes for preparing common stock

concentrations.
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Desired Concentration Mass of 1,3-PBIT Volume of Water to Add

1 mM 1 mg 2.2512 mL

1 mM 5 mg 11.2562 mL

5 mM 5 mg 2.2512 mL

5 mM 10 mg 4.5025 mL

10 mM 1 mg 0.2251 mL

10 mM 10 mg 2.2512 mL

(Data derived from calculations

based on MW=444.2 g/mol .

[1])

Visualized Workflows and Pathways
6.1. Stock Solution Preparation Workflow
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Stock Solution Preparation Workflow

1. Weigh 1,3-PBIT
dihydrobromide powder

2. Calculate required
solvent volume

Input mass

3. Add sterile water
to the powder

Determine volume

4. Vortex until
fully dissolved

5. Aliquot into
sterile tubes

6. Store at -20°C
or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 1,3-PBIT dihydrobromide stock solution.

6.2. Simplified iNOS Signaling Pathway and Inhibition
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iNOS Signaling and Inhibition by 1,3-PBIT

L-Arginine

iNOS
(Inducible Nitric
Oxide Synthase)

Nitric Oxide (NO)

Synthesizes

Inflammatory
Response

1,3-PBIT

Inhibits

Click to download full resolution via product page

Caption: Inhibition of the iNOS pathway by 1,3-PBIT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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